Cas no 137469-75-1 ((2-methoxy-5-nitrophenyl)methyl(methyl)amine)

• Product Name: (2-methoxy-5-nitrophenyl)methyl(methyl)amine
• CAS No: 137469-75-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5996822
• PubChem ID: 15105290
• Update Time: 2025-10-30

(2-methoxy-5-nitrophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-methoxy-N-methyl-5-nitro-
• (2-methoxy-5-nitrophenyl)methyl(methyl)amine
• A1-67325
• [(2-methoxy-5-nitrophenyl)methyl](methyl)amine
• SCHEMBL2835652
• EN300-1837790
• 1-(2-methoxy-5-nitrophenyl)-N-methylmethanamine
• 137469-75-1
• CS-0301492
• AKOS009042010

• Inchi： 1S/C9H12N2O3/c1-10-6-7-5-8(11(12)13)3-4-9(7)14-2/h3-5,10H,6H2,1-2H3
• InChI Key： VAJJOOCTYZKXHF-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC([N+]([O-])=O)=CC=C1OC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±27.0 °C(Predicted)
• pka: 8.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (2-methoxy-5-nitrophenyl)methyl(methyl)amine

(2-Methoxy-5-nitrophenyl)methyl(methyl)amine: A Versatile Compound in Pharmaceutical Research

(2-Methoxy-5-nitrophenyl)methyl(methyl)amine, with the CAS number 137469-75-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. This molecule is characterized by the presence of a nitro group at the 5-position and a methoxy group at the 2-position on the phenyl ring, which are critical functional groups that influence its chemical reactivity and biological activity. The methyl(methyl)amine moiety further contributes to its pharmacological potential by enabling interactions with various biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of 2-methoxy-5-nitrophenyl derivatives in the design of novel therapeutic agents. Studies published in 2023 in journals such as Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry have demonstrated that compounds containing this structure exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study by Zhang et al. revealed that 2-methoxy-5-nitrophenyl-based molecules can modulate the activity of phosphodiesterase-5 (PDE5), making them potential candidates for the treatment of cardiovascular diseases.

The methyl(methyl)amine functional group in this compound plays a pivotal role in its molecular interactions. This group is known to form hydrogen bonds with target proteins, enhancing the compound's affinity for its intended biological receptors. A 2024 review in Drug Discovery Today emphasized that the presence of such amine groups can significantly improve the solubility and bioavailability of pharmaceutical compounds, which is a critical factor in drug development. This property makes (2-methoxy-5-nitrophenyl)methyl(methyl)amine a valuable intermediate in the synthesis of more complex pharmaceutical molecules.

Current research has also explored the use of 2-methoxy-5-nitrophenyl derivatives in the development of anti-cancer agents. A 2023 study published in Cancer Research demonstrated that compounds with this structure can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. The study found that the nitro group at the 5-position contributes to the compound's ability to induce apoptosis in tumor cells, while the methoxy group enhances its metabolic stability. These findings underscore the potential of 2-methoxy-5-nitrophenyl derivatives in oncology.

In addition to its applications in oncology, (2-methoxy-5-nitrophenyl)methyl(methyl)amine has shown promise in the treatment of neurodegenerative disorders. A 2024 study in Neuropharmacology reported that this compound can modulate the activity of neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The study highlighted the importance of the methyl(methyl)amine group in enhancing the compound's ability to cross the blood-brain barrier, a critical factor in the efficacy of neuropharmacological agents.

The synthesis of (2-methoxy-5-nitrophenyl)methyl(methyl)amine involves several key steps, including the nitration of a phenyl ring and the subsequent coupling with a methylamine derivative. Advanced synthetic methods, such as microwave-assisted reactions and catalytic processes, have been employed to improve the efficiency and yield of this synthesis. A 2023 article in Organic & Biomolecular Chemistry described the use of green chemistry principles to reduce the environmental impact of the synthesis process, aligning with the growing emphasis on sustainable pharmaceutical development.

Recent studies have also focused on the pharmacokinetic properties of 2-methoxy-5-nitrophenyl derivatives. Research published in Drug Metabolism and Disposition in 2024 indicated that the presence of the methoxy group can significantly influence the metabolism of these compounds. The study found that the methoxy group enhances the compound's stability in the bloodstream, allowing for prolonged therapeutic effects. This property is particularly advantageous in the development of long-acting medications.

Furthermore, the potential of (2-methoxy-5-nitrophenyl)methyl(methyl)amine as a lead compound for drug discovery has been explored through high-throughput screening techniques. A 2023 study in ACS Chemical Biology demonstrated that this compound exhibits activity against a range of bacterial strains, suggesting its potential as an antimicrobial agent. The study also highlighted the importance of the methyl(methyl)amine group in enhancing the compound's ability to interact with bacterial cell membranes, a critical factor in the development of new antibiotics.

Despite its promising applications, the development of 2-methoxy-5-nitrophenyl derivatives faces several challenges, including the need for further optimization of their pharmacological profiles. Researchers are actively investigating ways to improve the selectivity and potency of these compounds while minimizing potential side effects. A 2024 review in Current Opinion in Pharmacology emphasized the importance of structure-activity relationship (SAR) studies in refining the design of these compounds, ensuring that they meet the stringent requirements of modern drug development.

In conclusion, (2-methoxy-5-nitrophenyl)methyl(methyl)amine represents a significant advancement in pharmaceutical research, with its potential applications spanning multiple therapeutic areas. The unique structural features of this compound, combined with its favorable pharmacological properties, make it a valuable candidate for the development of new drugs. As research in this field continues to evolve, it is expected that this compound will play an increasingly important role in the fight against various diseases, offering new hope for patients worldwide.